Cas no 2680801-84-5 (3-Tert-butyl-2-acetamidobenzoic acid)

• Product Name: 3-Tert-butyl-2-acetamidobenzoic acid
• CAS No: 2680801-84-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5648692
• PubChem ID: 165916011
• Update Time: 2025-05-20

3-Tert-butyl-2-acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-2-acetamidobenzoic acid
• 2680801-84-5
• EN300-28276083
• 3-Tert-butyl-2-acetamidobenzoic acid

• Inchi： 1S/C13H17NO3/c1-8(15)14-11-9(12(16)17)6-5-7-10(11)13(2,3)4/h5-7H,1-4H3,(H,14,15)(H,16,17)
• InChI Key： KKDZIDBSFWVPGZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1NC(C)=O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Tert-butyl-2-acetamidobenzoic acid

3-Tert-Butyl-2-Acetamidobenzoic Acid: A Comprehensive Overview

3-Tert-butyl-2-acetamidobenzoic acid (CAS No. 2680801-84-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a tert-butyl group, an acetamide moiety, and a carboxylic acid functional group. These features contribute to its chemical stability and reactivity, making it an attractive candidate for a wide range of applications.

The chemical structure of 3-tert-butyl-2-acetamidobenzoic acid can be represented as C₁₃H₁₇NO₃. The tert-butyl group provides steric hindrance, which can influence the compound's reactivity and solubility properties. The acetamide moiety imparts additional functionality, allowing for the formation of hydrogen bonds and other intermolecular interactions. The carboxylic acid group further enhances the compound's reactivity and solubility in polar solvents.

In the realm of pharmaceutical research, 3-tert-butyl-2-acetamidobenzoic acid has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an anti-inflammatory agent and a modulator of various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that the tert-butyl group played a crucial role in enhancing the compound's efficacy by improving its bioavailability and reducing its toxicity.

Beyond its pharmaceutical applications, 3-tert-butyl-2-acetamidobenzoic acid has also been investigated for its use in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, a 2022 study published in the Journal of Materials Chemistry A demonstrated that this compound could be used as a building block for the synthesis of porous organic frameworks (POFs). These POFs exhibited high surface areas and excellent stability, making them suitable for applications such as gas storage and separation.

In the context of chemical synthesis, 3-tert-butyl-2-acetamidobenzoic acid serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing ones, thereby expanding its utility in synthetic chemistry. A notable example is its use in the synthesis of chiral catalysts, which are essential for asymmetric synthesis processes. A 2020 study published in Organic Letters highlighted the successful use of this compound as a precursor for the preparation of highly enantioselective catalysts.

The physical properties of 3-tert-butyl-2-acetamidobenzoic acid, such as its melting point and solubility, are also important considerations for its practical applications. The compound typically appears as a white crystalline solid with a melting point ranging from 150 to 155°C. Its solubility in water is limited, but it dissolves well in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both aqueous and non-aqueous reaction media.

Safety is another critical aspect when handling 3-tert-butyl-2-acetamidobenzoic acid. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, 3-tert-butyl-2-acetamidobenzoic acid (CAS No. 2680801-84-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.